Cas no 1249424-31-4 (1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine)

• Product Name: 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine
• CAS No: 1249424-31-4
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• MDL: MFCD14643780
• CID: 5167784
• PubChem ID: 61369131
• Update Time: 2025-05-20

1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]ethan-1-amine
• 1-[4-(2H-tetrazol-5-yl)phenyl]ethanamine
• Benzenemethanamine, α-methyl-4-(2H-tetrazol-5-yl)-
• 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine

• MDL： MFCD14643780
• Inchi： 1S/C9H11N5/c1-6(10)7-2-4-8(5-3-7)9-11-13-14-12-9/h2-6H,10H2,1H3,(H,11,12,13,14)
• InChI Key： QQXOVWASMFSHBM-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 0.4
• Topological Polar Surface Area: 80.5

1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine

Introduction to 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine (CAS No. 1249424-31-4)

1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine, also known by its CAS number 1249424-31-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse applications in drug discovery and development.

The chemical structure of 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine consists of a phenyl ring substituted with a tetrazole moiety and an ethylamine group. The tetrazole ring is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom. This structural arrangement imparts the compound with several desirable properties, such as high stability, good solubility, and the ability to form strong hydrogen bonds.

In recent years, tetrazoles have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their use as bioisosteres for carboxylic acids. Bioisosteres are molecular fragments that mimic the biological properties of other functional groups while offering improved pharmacological profiles. The tetrazole group in 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine can serve as a bioisostere for carboxylic acids, making it a valuable tool in the design of novel drugs with enhanced stability and bioavailability.

Research has shown that compounds containing the tetrazole moiety exhibit a wide range of biological activities. For instance, they have been investigated for their anti-inflammatory, antiviral, and anticancer properties. In particular, the anti-inflammatory effects of tetrazoles have been attributed to their ability to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The ethylamine group in 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine further contributes to its biological activity by enhancing its lipophilicity and facilitating its interaction with biological targets. This makes the compound an attractive candidate for drug development in various therapeutic areas.

In the context of drug discovery, 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated that this compound exhibits promising pharmacological properties, including high potency and selectivity towards specific targets. These findings have paved the way for further investigation into its therapeutic potential.

The synthesis of 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine has been reported using various methodologies. One common approach involves the reaction of 4-bromophenylacetonitrile with sodium azide followed by reduction to form the corresponding amine. This synthetic route is efficient and scalable, making it suitable for large-scale production.

Beyond its potential as a therapeutic agent, 1-4-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine has also found applications in other areas of chemistry and biology. For example, it has been used as a building block in the synthesis of more complex molecules with diverse biological activities. Additionally, its unique structural features make it an interesting subject for fundamental studies on molecular recognition and binding interactions.

In conclusion, 1-4-(1H-1,2,3,4-tetrazol-5-y)phenylethan-l -amine (CAS No. 1249424 - 3 3 0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it an attractive candidate for further exploration and development as a novel therapeutic agent.